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For researchers, scientists, and drug development professionals seeking to understand the
performance of the Cmd178 double-balanced mixer in various circuit configurations, this guide
provides a comprehensive comparison with alternative components. The following sections
detail the Cmd178's performance metrics, its application in more complex topologies, and how
it measures up against other high-frequency mixers, supported by experimental data and
protocols.

The Cmd178 is a passive double-balanced mixer die designed for up- and down-conversion
applications in the 11 to 21 GHz frequency range. Its key features include low conversion loss,
high isolation between ports, and a wide IF bandwidth, making it suitable for demanding
applications such as electronic warfare, Ku-band radar, and satellite communications.[1]

Performance as a Standard Double-Balanced Mixer

In its fundamental configuration as a double-balanced mixer, the Cmd178 exhibits the following
typical performance characteristics.
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Parameter Typical Performance
RF/LO Frequency Range 11-21 GHz

IF Frequency Range DC -6 GHz
Conversion Loss 6 dB

LO to RF Isolation 45 dB

LO to IF Isolation 45 dB

Input IP3 +16 dBm

LO Drive Level +9 1o +13 dBm

Table 1: Typical performance specifications of the Cmd178 as a standard double-balanced
mixer. Data sourced from the Cmd178 datasheet.

Performance in Alternative Circuit Topologies

The Cmd178's versatility allows for its use in more advanced circuit topologies, such as image
reject mixers and single sideband modulators, through the use of external hybrids and power
splitters.[1]

Image Reject Mixer (IRM)

An image reject mixer is crucial in superheterodyne receivers to suppress the unwanted image
frequency, which can interfere with the desired signal. By combining two double-balanced
mixers (like the Cmd178), two 90° quadrature hybrids, and an in-phase power divider, an IRM
can be constructed. The level of image rejection is highly dependent on the amplitude and
phase balance between the two mixer paths.[2][3] A well-designed IRM using components with
good matching can achieve image rejection of 20 dB or more.[3]

Single Sideband (SSB) Modulator

In transmitter applications, a single sideband modulator is often used to conserve bandwidth
and power by suppressing the carrier and one of the sidebands. Similar to an IRM, an SSB
modulator can be built using two double-balanced mixers, quadrature hybrids, and a power
combiner. The performance of an SSB modulator is primarily characterized by its sideband
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suppression, which is also heavily reliant on the amplitude and phase matching of the
components.

While specific performance data for the Cmd178 in these configurations is not readily available
in a standard datasheet, the inherent high isolation and good matching of the Cmd178 die
make it a suitable candidate for these applications. The overall performance will be dictated by
the quality of the external components and the layout of the circuit.

Comparison with Alternative Mixers

For a comprehensive evaluation, the Cmd178 is compared against other high-frequency
double-balanced mixers from leading manufacturers, Marki Microwave and Analog Devices.

. Analog
Marki Analog .
) . Devices
Parameter Qorvo Cmd178 Microwave Devices
ADL5801
MM1-1044L HMC557A ) .
(Active Mixer)
RF/LO
Frequency 11-21 GHz 10 - 44 GHz 25-7.0GHz 0.01-6 GHz
Range
IF Frequency
DC - 6 GHz DC - 14 GHz DC - 3 GHz DC - 3 GHz
Range
Conversion 7.6-14.5dB _
) 6 dB (Loss) 8 dB (Loss)[1][5] 1.8 dB (Gain)[6]
Loss/Gain (Loss)[4]
LO to RF
_ 45 dB 47 dB[4] 50 dB[1][5] >40 dBm
Isolation
12.5-13.7
Input IP3 +16 dBm 18 dBm[1][5] 28.5 dBm[6]
dBm[4]
LO Drive Level +9 to +13 dBm +7 to +15dBm[4] +15 dBm[1] 0 dBm[6]

Table 2: Performance comparison of the Cmd178 with alternative high-frequency mixers. Note
that the ADL5801 is an active mixer and thus has conversion gain.
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The Marki Microwave MM1-1044L offers a significantly broader frequency range. The Analog
Devices HMC557A operates at a lower frequency band but provides excellent isolation. The
Analog Devices ADL5801, being an active mixer, offers the distinct advantage of conversion
gain and a very high input IP3, at the cost of higher power consumption.[6]

Experimental Protocols

Accurate characterization of mixer performance is critical for successful system design. The
following outlines the general experimental methodologies for measuring key mixer
parameters.

Conversion Loss Measurement

Conversion loss is the ratio of the RF input power to the IF output power.

o Experimental Setup: A Vector Network Analyzer (VNA) with frequency offset mode or a signal
generator and a spectrum analyzer can be used.

e Procedure:

o Apply a known RF signal at a specific frequency and power level to the RF port of the

mixer.
o Apply the specified LO signal to the LO port.

o Measure the power of the resulting IF signal at the IF port using the spectrum analyzer or
VNA.

o The conversion loss in dB is the difference between the RF input power and the IF output
power.

Isolation Measurement

Isolation measures the leakage of a signal from one port to another.
o Experimental Setup: A VNA or a signal generator and spectrum analyzer.

e Procedure (for LO-RF isolation):
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[e]

Apply the LO signal to the LO port.

o

Terminate the IF port with a 50-ohm load.

[¢]

Measure the power of the LO signal that leaks to the RF port.

[¢]

The isolation in dB is the difference between the input LO power and the leaked power at
the RF port. Similar procedures are followed for LO-IF and RF-IF isolation.

Third-Order Intercept Point (IP3) Measurement

IP3 is a measure of a mixer's linearity.

o Experimental Setup: Two signal generators, a power combiner, the mixer under test, and a
spectrum analyzer.

e Procedure:

o Apply two closely spaced tones of equal power from the signal generators to the RF port
of the mixer via the power combiner.

o Apply the LO signal to the LO port.

o Observe the fundamental output signals and the third-order intermodulation products on
the spectrum analyzer at the IF port.

o As the input power is increased, the power of the fundamental output increases linearly,
while the power of the third-order products increases at three times the rate.

o The input IP3 is the theoretical point where the extrapolated power of the fundamental and
the third-order products are equal.

Visualizing Circuit Topologies and Workflows

To better understand the concepts discussed, the following diagrams illustrate the logical flow
of signals in different mixer configurations and the experimental setup for performance
characterization.
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Signal flow in a standard down-conversion mixer configuration.
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Block diagram of an Image Reject Mixer (IRM) using two Cmd178 mixers.
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Experimental workflow for measuring the Third-Order Intercept Point (IP3).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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circuit-topologies-a-comparative-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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